N-(2-methoxy-4-nitrophenyl)-2-[(1-methyl-2-imidazolyl)thio]acetamide

• Molecular Formula: C13H14N4O4S
• Molecular Weight: 322.34 g/mol
• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C13H14N4O4S/c1-16-6-5-14-13(16)22-8-12(18)15-10-4-3-9(17(19)20)7-11(10)21-2/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key: CYLFWHNOSNTHJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• solubility: 42.5 [ug/mL]

Description

N-(2-methoxy-4-nitrophenyl)-2-[(1-methyl-2-imidazolyl)thio]acetamide is an aromatic ether and a C-nitro compound.

Scientific Research Applications

PET Tracers for Imaging
N-(2-methoxy-4-nitrophenyl)-2-[(1-methyl-2-imidazolyl)thio]acetamide derivatives have been studied for their potential as PET tracers, particularly for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These derivatives were synthesized with carbon-11 labeling and showed promise in radiochemical applications due to their high radiochemical yields and purity (Gao, Wang, & Zheng, 2016).

Anticonvulsant Activity
Some derivatives of this compound have been synthesized and tested for anticonvulsant activity. These compounds demonstrated effectiveness against seizures induced by maximal electroshock, indicating potential applications in the treatment of epilepsy (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Anticancer Agents
Research on this compound derivatives has shown potential as anticancer agents. These compounds were synthesized and evaluated for their effectiveness against various cancer cell lines, including human lung adenocarcinoma cells. Certain derivatives exhibited high selectivity and significant apoptosis induction, showing promise in cancer therapy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antioxidant and Anti-inflammatory Compounds
Novel derivatives of this compound have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds showed significant efficacy in radical scavenging and anti-inflammatory assays, suggesting their potential use in treating related diseases (Koppireddi et al., 2013).

Antibacterial Activity
Compounds derived from this compound have been synthesized and tested for their antibacterial activity. Some of these derivatives exhibited significant activity against Salmonella typhi, indicating their potential use in treating bacterial infections (Salama, 2020).